Cas no 150900-42-8 (Propanedinitrile,2-[(3,4-dihydroxy-5-methylphenyl)methylene]-)

Propanedinitrile,2-[(3,4-dihydroxy-5-methylphenyl)methylene]- structure
150900-42-8 structure
Product Name:Propanedinitrile,2-[(3,4-dihydroxy-5-methylphenyl)methylene]-
CAS No:150900-42-8
MF:C11H8N2O2
MW:200.193422317505
CID:99759
PubChem ID:9899125
Update Time:2025-04-18

Propanedinitrile,2-[(3,4-dihydroxy-5-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2-[(3,4-dihydroxy-5-methylphenyl)methylene]-
    • Propanedinitrile, [(3,4-dihydroxy-5-methylphenyl)methylene]- (9CI)
    • SCHEMBL10186359
    • BDBM50036684
    • 2-(3,4-Dihydroxy-5-methyl-benzylidene)-malononitrile
    • 2-(3,4-Dihydroxy-5-methylbenzylidene)malononitrile
    • CHEMBL116423
    • 2-[(3,4-DIHYDROXY-5-METHYLPHENYL)METHYLIDENE]PROPANEDINITRILE
    • 150900-42-8
    • Propanedinitrile,[(3,4-dihydroxy-5-methylphenyl)methylene]-(9ci)
    • Inchi: 1S/C11H8N2O2/c1-7-2-8(3-9(5-12)6-13)4-10(14)11(7)15/h2-4,14-15H,1H3
    • InChI Key: NBBJLHJHLMMMKM-UHFFFAOYSA-N
    • SMILES: OC1=C(C=C(/C=C(\C#N)/C#N)C=C1C)O

Computed Properties

  • Exact Mass: 200.05864
  • Monoisotopic Mass: 200.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 88Ų

Experimental Properties

  • PSA: 88.04
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent